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Compound of Interest

Methyl 1-methylpiperidine-4-
Compound Name:
carboxylate

Cat. No.: B155995

An In-depth Technical Guide on the Core Properties of Methyl 1-methylpiperidine-4-
carboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the fundamental properties of key chemical intermediates is paramount. Methyl 1-
methylpiperidine-4-carboxylate, a notable piperidine derivative, serves as a crucial building
block in the synthesis of a variety of complex molecules, particularly within the pharmaceutical
landscape. This technical guide provides a comprehensive overview of its core properties,
synthesis, and safety information, presented in a clear and accessible format.

Chemical Identity and Physical Properties

Methyl 1-methylpiperidine-4-carboxylate is the methyl ester of 1-methylpiperidine-4-
carboxylic acid. The piperidine ring, a saturated six-membered heterocycle containing a
nitrogen atom, is a prevalent scaffold in many biologically active compounds. The presence of
the N-methyl group and the methyl ester at the 4-position dictates its reactivity and physical
characteristics.

Table 1: Physicochemical Properties of Methyl 1-methylpiperidine-4-carboxylate and
Related Compounds

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b155995?utm_src=pdf-interest
https://www.benchchem.com/product/b155995?utm_src=pdf-body
https://www.benchchem.com/product/b155995?utm_src=pdf-body
https://www.benchchem.com/product/b155995?utm_src=pdf-body
https://www.benchchem.com/product/b155995?utm_src=pdf-body
https://www.benchchem.com/product/b155995?utm_src=pdf-body
https://www.benchchem.com/product/b155995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Compound Source
Methyl 1-
Molecular Formula C8H15N0O2 methylpiperidine-4- Inferred from structure
carboxylate
Methyl 1-
Molecular Weight 157.21 g/mol methylpiperidine-4- Inferred from structure
carboxylate
Methyl 1-
Appearance Clear liquid methylpiperidine-4- [1]
carboxylate
1-Methylpiperidine-4-
Molecular Formula C7H13NO2 ] ] [2][3]
carboxylic acid
_ 1-Methylpiperidine-4-
Molecular Weight 143.18 g/mol ] ) [2][3]
carboxylic acid
) ) 1-Methylpiperidine-4-
Melting Point 135-139°C ] ] [4]
carboxylic acid
) 1-Methylpiperidine-4-
Density Approx. 1.1 g/cm3 [4]

carboxylic acid

Solubility in Water

Moderate

1-Methylpiperidine-4-
[4]

carboxylic acid

pKa

Around 4 -5

1-Methylpiperidine-4-
[4]

carboxylic acid

Molecular Formula

C7H14CINO2

1-Methylpiperidine-4-
carboxylic acid [5][6]
hydrochloride

Molecular Weight

179.64 g/mol

1-Methylpiperidine-4-
carboxylic acid [5][6]
hydrochloride
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Methyl piperidine-4-
Melting Point 190-192 °C carboxylate [7]
hydrochloride

Synthesis and Experimental Protocols

The synthesis of methyl 1-methylpiperidine-4-carboxylate can be achieved through the
esterification of 1-methylisonipecotic acid (1-methylpiperidine-4-carboxylic acid). A common
method involves the use of thionyl chloride in methanol.

Experimental Protocol: Synthesis of Methyl 1-
methylpiperidine-4-carboxylate[1]

Materials:

1-methylisonipecotic acid hydrochloride (178.64 g, 1 mol)

Methanol (350 mL)

Thionyl chloride (112.8 mL)

Sodium carbonate

Methylene chloride

Ice-salt bath

Procedure:

e A solution of 1-methylisonipecotic acid hydrochloride in methanol is prepared in a suitable
reaction vessel equipped with a stirrer.

e The solution is cooled to -10 °C using an ice-salt bath.

e Thionyl chloride is added dropwise to the stirred and cooled solution over a period of 1 hour.
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 After the addition is complete, the ice-salt bath is removed, and the reaction mixture is
allowed to warm to 40 °C.

e The reaction is held at 40 °C for 2 hours.

e The solution is then brought to a pH of approximately 8 by the addition of sodium carbonate.

e The product is extracted with methylene chloride.

e The organic layer is dried and the solvent is evaporated to yield methyl 1-methylpiperidine-
4-carboxylate as a clear liquid.

Yield: 136.88 g (87%)

Below is a graphical representation of the synthesis workflow.
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Synthesis Workflow of Methyl 1-methylpiperidine-4-carboxylate
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Caption: Synthesis workflow for Methyl 1-methylpiperidine-4-carboxylate.
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Spectroscopic Data

Spectroscopic data is essential for the structural confirmation of the synthesized compound.

Table 2: Spectroscopic Data for Methyl 1-methylpiperidine-4-carboxylate Hydrochloride

Type Data Source

3615 (NH), 3412 (OH), 1720
IR (KBr, cm™1) (C=0 of COOH), 1610 (C=0), [7]
1516 (C-N)

9.2 (s, 1H, HCI), 9.0 (s, 1H,
NH), 3.62 (s, 3H, -COOCHs),

IH-NMR (500 MHz, CDCls, 3.2-3.18 (m, 2H, >N-CH2-), 7
o/ppm) 2.92-2.86 (m, 2H, >N-CH3-),

2.7 (m, 1H), 1.98 (m, 2H), 1.8-

1.72 (m, 2H)

206.22 (M+1, 98%), 228.21
MS (m/z) [7]
(M+Na, 100%)

Note: The provided spectroscopic data is for the hydrochloride salt of the target compound. The
IR spectrum confirmed the presence of the methyl ester.[1]

Chemical Reactivity and Applications

Methyl 1-methylpiperidine-4-carboxylate is a versatile intermediate in organic synthesis. The
ester group can undergo hydrolysis to the corresponding carboxylic acid or transesterification
with other alcohols. The tertiary amine of the piperidine ring can act as a nucleophile.

This compound and its derivatives are valuable in medicinal chemistry. Piperidine scaffolds are
present in numerous pharmaceuticals, and this particular intermediate can be used in the
synthesis of novel drug candidates. For instance, related piperidine derivatives have been
investigated for their potential as antitubercular agents and kinase inhibitors.[8][9]

Safety and Handling
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The safe handling of all chemical compounds is critical in a research environment. The
available safety data largely pertains to the parent carboxylic acid and its hydrochloride salt.

Table 3: GHS Hazard Information for 1-Methylpiperidine-4-carboxylic Acid

Hazard Statement Code Description Source
Causes skin irritation H315 [2][3]
Causes serious eye
N H319 [21[3]
irritation
May cause respirator
Y P Y H335 [2]

irritation

Precautionary Statements:

e Prevention: Wear protective gloves, protective clothing, eye protection, and face protection.
Avoid breathing dust, fume, gas, mist, vapors, or spray. Use only outdoors or in a well-
ventilated area.[2][10]

o Response: If on skin, wash with plenty of water. If in eyes, rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If
inhaled, remove person to fresh air and keep comfortable for breathing. Get medical help if
you feel unwell.[2][10]

» Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[2]
[10]

o Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[10]

The logical relationship for handling a chemical substance based on its hazard profile is
depicted below.
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Chemical Handling Logic

Hazard Assessment

Skin Irritant (H315)
Eye Irritant (H319)
Respiratory Irritant (H335)

Personal Protective Equipment E) Handling Procedures
Gloves Use in well-ventilated area
Goggles/Face Shield Avoid direct contact
Lab Coat Avoid inhalation

n case of exposure

Emergency Response

Skin: Wash with water
Eyes: Rinse with water
Inhalation: Move to fresh air
Seek medical attention

Click to download full resolution via product page

Caption: Logical workflow for handling hazardous chemicals.

Conclusion

Methyl 1-methylpiperidine-4-carboxylate is a valuable chemical intermediate with well-
defined properties and synthesis routes. Its utility in the construction of more complex,
biologically active molecules makes it a compound of significant interest to the scientific
community, particularly in the field of drug discovery and development. A thorough
understanding of its synthesis, characteristics, and safe handling procedures is essential for its
effective and responsible use in research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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